Cas no 1955556-73-6 (1-(azetidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid hydrochloride)

• Product Name: 1-(azetidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid hydrochloride
• CAS No: 1955556-73-6
• MF: C₆H₉ClN₄O₂
• MW: 204.61425948143
• MDL: MFCD29991468
• CID: 5248391
• PubChem ID: 122163624
• Update Time: 2026-03-09

1-(azetidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(azetidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid hydrochloride

• MDL： MFCD29991468
• Inchi： 1S/C6H8N4O2.ClH/c11-6(12)5-3-10(9-8-5)4-1-7-2-4;/h3-4,7H,1-2H2,(H,11,12);1H
• InChI Key： JRTPZIFRNZLEPS-UHFFFAOYSA-N
• SMILES： C(C1N=NN(C2CNC2)C=1)(=O)O.Cl

Additional information on 1-(azetidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid hydrochloride

1-(Azetidin-3-yl)-1H-1,2,3-Triazole-4-Carboxylic Acid Hydrochloride: A Comprehensive Overview

1-(Azetidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid hydrochloride (CAS No. 1955556-73-6) is a novel chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery. The molecule combines an azetidine ring with a triazole moiety, making it a promising candidate for various biological studies. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, paving the way for its exploration in therapeutic contexts.

The azetidine ring in the molecule contributes to its structural rigidity and potential bioactivity. Azetidines are known for their ability to form stable conformations, which can enhance the binding affinity of the compound to target proteins. The triazole moiety, on the other hand, is a heterocyclic group that is commonly found in many bioactive molecules. Triazoles are known for their versatility in chemical reactions and their ability to participate in hydrogen bonding, which is crucial for molecular recognition in biological systems.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have developed efficient synthetic routes that utilize click chemistry principles, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), to construct the triazole ring. These methods not only enhance the yield of the product but also ensure high purity, which is essential for subsequent biological evaluations.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various disease states. For instance, it has demonstrated moderate inhibitory activity against certain enzymes implicated in neurodegenerative diseases. The hydrochloride salt form of the compound is particularly advantageous due to its improved solubility and stability under physiological conditions.

One of the most exciting developments involving this compound is its potential role in drug delivery systems. The combination of azetidine and triazole groups allows for the creation of prodrugs that can be activated under specific physiological conditions. This property makes it a valuable tool in targeted drug delivery, where controlled release and enhanced bioavailability are critical.

Moreover, computational studies have provided insights into the molecular interactions of this compound with target proteins. Molecular docking simulations have revealed that the azetidine ring plays a pivotal role in stabilizing interactions within protein binding pockets. These findings underscore the importance of structural motifs in determining bioactivity and provide a foundation for further optimization studies.

The safety profile of this compound has also been evaluated through acute toxicity studies. Results indicate that it exhibits low toxicity at therapeutic concentrations, making it a safer option for further preclinical testing. However, long-term toxicity studies are still required to fully assess its suitability as a drug candidate.

In conclusion, 1-(azetidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid hydrochloride represents a significant advancement in chemical synthesis and drug discovery. Its unique structure, combined with promising biological activity and favorable pharmacokinetic properties, positions it as a valuable asset in the development of novel therapeutic agents.